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For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethylene glycol dinitrate (DEGDN) is an energetic plasticizer used in propellant and

explosive formulations, often in combination with binders like nitrocellulose (NC).[1] Its thermal

behavior, both in its pure form and within mixtures, is a critical parameter for assessing the

safety, stability, and performance of these energetic materials. Thermal analysis techniques,

particularly Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA),

are essential tools for characterizing the thermal properties of DEGDN and its formulations.

This application note provides detailed protocols for the thermal analysis of DEGDN and its

mixtures, presents key quantitative data, and illustrates the experimental workflow and

decomposition pathways.

Data Presentation
The thermal properties of DEGDN and its mixtures are summarized in the tables below. These

values are crucial for understanding the thermal stability and decomposition characteristics of

these materials.

Table 1: Thermal Properties of Pure DEGDN
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Property Value

Decomposition Temperature 160 °C[2]

Explosion Temperature 200 °C[2]

Heat of Explosion 1358 cal/g[2]

Melting Point -11.5 °C to 2 °C[3]

Boiling Point 197 °C (decomposes)[3]

Table 2: DSC Data for DEGDN and its Mixtures at Various Heating Rates

Sample
Heating Rate
(°C/min)

Onset Temperature
(°C)

Peak Temperature
(°C)

NC/DEGDN 10 ~160 ~185

NC/DEGDN/AN 5 ~150 ~170

NC/DEGDN/AN 10 ~155 ~175

NC/DEGDN/AN 15 ~160 ~180

NC/DEGDN/AN 20 ~165 ~185

Table 3: TGA Data for NC/DEGDN Mixture

Sample
Heating Rate
(°C/min)

Temperature Range
(°C)

Mass Loss (%)

NC/DEGDN 10 150-250 ~90

Experimental Protocols
The following protocols are based on established standards for the thermal analysis of

energetic materials, such as STANAG 4515 and ASTM E2550.[4][5][6]

Differential Scanning Calorimetry (DSC) Protocol
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Objective: To determine the decomposition temperature, enthalpy of decomposition, and other

thermal transitions of DEGDN and its mixtures.

Apparatus:

Differential Scanning Calorimeter (DSC)

Aluminum crucibles and lids (hermetically sealed or with a pinhole, depending on the desired

experiment)

Crimper for sealing crucibles

Analytical balance (accurate to ±0.01 mg)

Sample Preparation:

Accurately weigh 1-5 mg of the liquid DEGDN or DEGDN mixture into an aluminum crucible.

For volatile samples or to prevent evaporation before decomposition, hermetically seal the

crucible. For experiments where the release of gaseous decomposition products is desired,

use a lid with a pinhole.

Place an empty, sealed crucible on the reference side of the DSC cell.

Instrument Parameters:

Temperature Program:

Equilibrate at 30 °C.

Ramp up to 300 °C at a heating rate of 5, 10, 15, or 20 °C/min.

Atmosphere: Inert gas (e.g., Nitrogen or Argon) with a flow rate of 20-50 mL/min.

Data Acquisition: Record the heat flow as a function of temperature.

Data Analysis:

Determine the onset temperature of the exothermic decomposition peak.
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Identify the peak temperature of the decomposition.

Calculate the enthalpy of decomposition (in J/g) by integrating the area under the exothermic

peak.

Thermogravimetric Analysis (TGA) Protocol
Objective: To determine the mass loss of DEGDN and its mixtures as a function of temperature

and to identify the decomposition stages.

Apparatus:

Thermogravimetric Analyzer (TGA)

Ceramic or aluminum crucibles

Analytical balance (accurate to ±0.01 mg)

Sample Preparation:

Accurately weigh 5-10 mg of the liquid DEGDN or DEGDN mixture into a tared TGA crucible.

Place the crucible onto the TGA balance.

Instrument Parameters:

Temperature Program:

Equilibrate at 30 °C.

Ramp up to 400 °C at a heating rate of 10 °C/min.

Atmosphere: Inert gas (e.g., Nitrogen or Argon) with a flow rate of 20-50 mL/min.

Data Acquisition: Record the mass change as a function of temperature.

Data Analysis:

Determine the onset temperature of mass loss.
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Identify the temperatures at which the rate of mass loss is at its maximum (from the

derivative of the TGA curve, DTG).

Quantify the percentage of mass loss at each decomposition stage.

Mandatory Visualization
The following diagrams illustrate the experimental workflow for thermal analysis and the

proposed initial step in the thermal decomposition of DEGDN.

Experimental Workflow for Thermal Analysis of DEGDN
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Caption: Experimental workflow for DSC and TGA analysis of DEGDN.

Initial Step of DEGDN Thermal Decomposition
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Caption: Proposed initial step of DEGDN thermal decomposition.

Conclusion
The thermal analysis of DEGDN and its mixtures by DSC and TGA provides invaluable data for

the safety and performance assessment of energetic materials. The protocols and data

presented in this application note serve as a comprehensive guide for researchers and

scientists in the field. Adherence to standardized procedures is crucial for obtaining reliable and

reproducible results. Further investigations can be expanded to study the influence of different

additives, aging effects, and compatibility with other materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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